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Paliperidone N-Oxide Paliperidone N-Oxide
Brand Name: Vulcanchem
CAS No.: 761460-08-6
VCID: VC0029217
InChI: InChI=1S/C23H27FN4O4/c1-14-17(23(30)27-9-2-3-19(29)22(27)25-14)8-12-28(31)10-6-15(7-11-28)21-18-5-4-16(24)13-20(18)32-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3
SMILES: CC1=C(C(=O)N2CCCC(C2=N1)O)CC[N+]3(CCC(CC3)C4=NOC5=C4C=CC(=C5)F)[O-]
Molecular Formula: C23H27FN4O4
Molecular Weight: 442.5 g/mol

Paliperidone N-Oxide

CAS No.: 761460-08-6

Reference Standards

VCID: VC0029217

Molecular Formula: C23H27FN4O4

Molecular Weight: 442.5 g/mol

Paliperidone N-Oxide - 761460-08-6

CAS No. 761460-08-6
Product Name Paliperidone N-Oxide
Molecular Formula C23H27FN4O4
Molecular Weight 442.5 g/mol
IUPAC Name 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)-1-oxidopiperidin-1-ium-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
Standard InChI InChI=1S/C23H27FN4O4/c1-14-17(23(30)27-9-2-3-19(29)22(27)25-14)8-12-28(31)10-6-15(7-11-28)21-18-5-4-16(24)13-20(18)32-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3
Standard InChIKey SOGHBNZGNKDZHD-UHFFFAOYSA-N
SMILES CC1=C(C(=O)N2CCCC(C2=N1)O)CC[N+]3(CCC(CC3)C4=NOC5=C4C=CC(=C5)F)[O-]
Canonical SMILES CC1=C(C(=O)N2CCCC(C2=N1)O)CC[N+]3(CCC(CC3)C4=NOC5=C4C=CC(=C5)F)[O-]
Synonyms 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-oxido-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one; 9-Hydroxy Risperidone N-Oxide
PubChem Compound 24782992
Last Modified Nov 11 2021
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